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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569770 Get Quote

Technical Support Center: PSB 0777 Ammonium
This technical support center provides best practices for the storage, handling, and use of PSB
0777 ammonium, a potent and selective adenosine A2A receptor agonist. The information is

tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid PSB 0777 ammonium?

There is conflicting information from different suppliers regarding the optimal storage

temperature for solid PSB 0777 ammonium. Some datasheets recommend storage at room

temperature, while others suggest -20°C. For long-term storage, it is advisable to store the

solid compound at -20°C in a tightly sealed container to minimize potential degradation. For

short-term storage, room temperature is acceptable.

Q2: How should I prepare a stock solution of PSB 0777 ammonium?

PSB 0777 ammonium is soluble in both water and DMSO up to 100 mM[1]. For cell culture

experiments, it is recommended to prepare a concentrated stock solution in sterile DMSO or

water. See the detailed "Experimental Protocols" section below for a step-by-step guide.

Q3: What is the stability of PSB 0777 ammonium in solution?
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Specific stability data for PSB 0777 ammonium in solution is not readily available. As a

general best practice for bioactive small molecules, it is recommended to prepare fresh

solutions for each experiment. If storage of a stock solution is necessary, it should be aliquoted

into small, single-use volumes and stored at -20°C or -80°C for up to one month. Avoid

repeated freeze-thaw cycles.

Q4: Is PSB 0777 ammonium light-sensitive?

While specific data on the light sensitivity of PSB 0777 ammonium is not available, it is good

laboratory practice to protect all chemicals from direct light, especially when in solution. Store

stock solutions in amber vials or tubes wrapped in foil.

Q5: What are the key safety precautions for handling PSB 0777 ammonium?

As with any chemical reagent, standard laboratory safety practices should be followed. Use in

a well-ventilated area. Wear appropriate personal protective equipment (PPE), including a lab

coat, safety glasses, and gloves. Avoid inhalation of dust and contact with skin and eyes. In

case of contact, wash the affected area thoroughly with water.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

- Degradation of PSB 0777

ammonium stock solution. -

Inaccurate concentration of the

stock solution. - Cell line

variability or passage number.

- Prepare fresh stock solutions

for critical experiments. - Verify

the concentration of the stock

solution using

spectrophotometry if possible.

- Use a consistent cell passage

number and ensure healthy

cell morphology.

Low or no cellular response

- Low receptor expression in

the chosen cell line. - Incorrect

concentration of PSB 0777

ammonium used. - Inactivation

of the compound.

- Confirm the expression of the

adenosine A2A receptor in

your cell line. - Perform a

dose-response curve to

determine the optimal

concentration. - Prepare a

fresh stock solution.

Precipitation of the compound

in media

- Exceeding the solubility limit

in the final culture medium. -

Interaction with components of

the cell culture medium.

- Ensure the final

concentration of the solvent

(e.g., DMSO) in the culture

medium is low (typically

<0.5%). - Prepare an

intermediate dilution of the

stock solution in a serum-free

medium before adding it to the

final culture.

Quantitative Data Summary
The following table summarizes the key quantitative data for PSB 0777 ammonium.
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Property Value Reference

Molecular Weight 500.55 g/mol [1]

Purity ≥97% (HPLC) [1]

Solubility (Water) Up to 100 mM [1]

Solubility (DMSO) Up to 100 mM [1]

Ki for rat A2A receptors 44.4 nM [2]

Ki for human A2A receptors 360 nM

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
PSB 0777 Ammonium in DMSO
Materials:

PSB 0777 ammonium (solid)

Anhydrous DMSO (cell culture grade)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Equilibrate: Allow the vial of solid PSB 0777 ammonium to come to room temperature

before opening to prevent condensation.

Weigh: Accurately weigh out a desired amount of the compound (e.g., 1 mg) using a

calibrated analytical balance.
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Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration. The molecular weight of PSB 0777 ammonium is 500.55 g/mol .

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 1 mg (0.001 g): Volume (L) = 0.001 g / (500.55 g/mol * 0.01 mol/L) = 0.00019978 L ≈

200 µL

Dissolve: Add the calculated volume of DMSO to the vial containing the solid PSB 0777
ammonium.

Mix: Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be used if necessary.

Aliquot and Store: Aliquot the stock solution into single-use volumes in sterile, light-protected

tubes and store at -20°C or -80°C.

Protocol 2: General Protocol for Cell-Based Assays
Materials:

Cells expressing the adenosine A2A receptor (e.g., HEK293 or CHO-K1 cells)

Complete cell culture medium

Serum-free cell culture medium

10 mM PSB 0777 ammonium stock solution (from Protocol 1)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will result in a confluent

monolayer on the day of the experiment.
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Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) until they

reach the desired confluency.

Starvation (Optional but Recommended): For many signaling assays (e.g., cAMP

measurement), it is beneficial to serum-starve the cells for a few hours to overnight before

treatment to reduce basal signaling. Replace the complete medium with a serum-free

medium.

Preparation of Working Solutions:

Thaw an aliquot of the 10 mM PSB 0777 ammonium stock solution.

Prepare serial dilutions of the stock solution in serum-free medium or an appropriate

assay buffer to achieve the desired final concentrations. It is important to ensure the final

DMSO concentration is consistent across all conditions and is non-toxic to the cells

(typically <0.5%).

Cell Treatment:

Remove the medium from the cells.

Add the prepared working solutions of PSB 0777 ammonium to the respective wells.

Include a vehicle control (medium with the same final concentration of DMSO).

Incubation: Incubate the cells for the desired period, depending on the specific assay (e.g.,

15-30 minutes for cAMP assays).

Assay: Perform the desired functional assay, such as a cAMP assay, to measure the cellular

response to A2A receptor activation.

Visualizations
Adenosine A2A Receptor Signaling Pathway
The following diagram illustrates the primary signaling pathway activated by PSB 0777
ammonium through the adenosine A2A receptor.
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Caption: Adenosine A2A receptor signaling cascade.

Experimental Workflow for Cell-Based Assays
This diagram outlines the general workflow for conducting experiments with PSB 0777
ammonium.
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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